Cas no 813425-63-7 (1-[cis-2,6-dimethylpiperazin-1-yl]ethan-1-one)

• Product Name: 1-[cis-2,6-dimethylpiperazin-1-yl]ethan-1-one
• CAS No: 813425-63-7
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD20682716
• CID: 715402
• PubChem ID: 22839034
• Update Time: 2025-04-19

1-[cis-2,6-dimethylpiperazin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[(2R,6S)-2,6-dimethyl-1-piperazinyl]-, rel-
• Piperazine,1-acetyl-2,6-dimethyl-,(2R,6S)-rel-(9CI)
• 1-[cis-2,6-dimethylpiperazin-1-yl]ethan-1-one
• 1-((2R,6S)-2,6-dimethyl-piperazin-1-yl)-ethanone
• 813425-63-7
• SCHEMBL1481267
• DTXSID10628638
• 1-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]ethan-1-one
• EN300-264648
• 1-[(2S,6R)-2,6-dimethylpiperazin-1-yl]ethanone
• GMIYNBYIVKBBTO-KNVOCYPGSA-N

• MDL： MFCD20682716
• Inchi： 1S/C8H16N2O/c1-6-4-9-5-7(2)10(6)8(3)11/h6-7,9H,4-5H2,1-3H3/t6-,7+
• InChI Key： GMIYNBYIVKBBTO-KNVOCYPGSA-N
• SMILES： O=C(C)N1[C@@H](C)CNC[C@H]1C

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines